Cas no 50746-65-1 (Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester)
50746-65-1 structure
Product Name:Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
CAS No:50746-65-1
MF:C11H17O4PS
MW:276.289043188095
CID:364121
PubChem ID:10858739
Update Time:2025-04-19
Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
- diethoxyphosphorylmethylsulfinylbenzene
- Diethyl [(phenylsulfinyl)methyl]phosphonate
- Diethyl [(benzenesulfinyl)methyl]phosphonate
- Benzenesulfinylmethyl-phosphonic acid diethyl ester
- KJWHUVXWMFEIOL-UHFFFAOYSA-N
- diethoxyphosphoryl-methylsulfinyl-benzene
- DTXSID20446188
- SCHEMBL17050984
- 50746-65-1
- diethyl (phenylsulfinyl)methylphosphonate
-
- Inchi: 1S/C11H17O4PS/c1-3-14-16(12,15-4-2)10-17(13)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
- InChI Key: KJWHUVXWMFEIOL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CP(=O)(OCC)OCC)=O
Computed Properties
- Exact Mass: 276.05861
- Monoisotopic Mass: 276.05851719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 52.6
Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
50746-65-1 (Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester) Related Products
- 56069-39-7(Diethyl ((phenylsulfonyl)methyl)phosphonate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent